Cas no 15547-57-6 (Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-)

• Product Name: Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
• CAS No: 15547-57-6
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 1331240
• Update Time: 2024-08-18

Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
• 1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline

• Inchi： 1S/C19H21NO4/c1-21-15-6-5-13(10-16(15)22-2)19-14-11-18(24-4)17(23-3)9-12(14)7-8-20-19/h5-6,9-11H,7-8H2,1-4H3
• InChI Key： ICSPURBWGBIZCI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)C2=C(C=C(OC)C(OC)=C2)CCN=1

Computed Properties

• Exact Mass: 327.14713
• Monoisotopic Mass: 327.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 184 °C(Solv: ethanol (64-17-5))
• Boiling Point: 455.7±45.0 °C(Predicted)
• PSA: 49.28
• pka: 5.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines